Thioglycoligation of aromatic thiols using a natural glucuronide donor†

Organic & Biomolecular Chemistry Pub Date: 2020-07-07 DOI: 10.1039/D0OB00226G

Abstract

The β-D-glucuronidase DtGlcA from Dictyoglomus thermophilum was engineered to generate an active thioglycoligase that is able to catalyse the formation of numerous S-glucuronides. Its X-ray structure analysis indicated the ability of the biocatalyst to bind aromatic thiol acceptors for S-glycosylation. Noteworthily, the DtGlcA mutant was found to be the first thioligase that is able to use a natural sugar donor different from the widely used synthetic para-nitrophenyl glycosides.

Graphical abstract: Thioglycoligation of aromatic thiols using a natural glucuronide donor
Thioglycoligation of aromatic thiols using a natural glucuronide donor†
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